4-chloro-N-(2-hydroxyethyl)-3-methoxybenzenesulfonamide

• Molecular Formula: C9H12ClNO4S
• Molecular Weight: 265.71 g/mol
• IUPAC Name: 4-chloro-N-(2-hydroxyethyl)-3-methoxybenzenesulfonamide
• InChI: InChI=1S/C9H12ClNO4S/c1-15-9-6-7(2-3-8(9)10)16(13,14)11-4-5-12/h2-3,6,11-12H,4-5H2,1H3
• InChI Key: SSQGVXCEDPZKBV-UHFFFAOYSA-N
• SMILES: COC1=C(C=CC(=C1)S(=O)(=O)NCCO)Cl

Description

4-chloro-N-(2-hydroxyethyl)-3-methoxybenzenesulfonamide, also known as CHES, is a sulfonamide compound that is widely used in scientific research. It has a variety of applications in biochemistry, molecular biology, and other areas of study. In

Scientific Research Applications

4-chloro-N-(2-hydroxyethyl)-3-methoxybenzenesulfonamide is commonly used as a buffer in biochemical and molecular biology experiments. It is used to maintain a stable pH in solutions and to prevent changes in pH due to the addition of other reagents. This compound is also used as a stabilizer for enzymes and proteins, and as a reagent for the synthesis of peptides.

Mechanism of Action

The mechanism of action of 4-chloro-N-(2-hydroxyethyl)-3-methoxybenzenesulfonamide is not fully understood, but it is believed to act as a weak base that can accept or donate protons, depending on the pH of the solution. This property makes this compound an effective buffer, as it can help to maintain a stable pH in a wide range of conditions.
Biochemical and Physiological Effects:
This compound has been shown to have minimal effects on biochemical and physiological processes. It is non-toxic and does not interfere with enzyme activity or protein function. However, it should be noted that the effects of this compound may vary depending on the specific experiment or application.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-chloro-N-(2-hydroxyethyl)-3-methoxybenzenesulfonamide is its effectiveness as a buffer. It can maintain a stable pH in a wide range of conditions, making it a versatile reagent for a variety of experiments. Additionally, this compound is stable over a wide range of temperatures and can be used in both acidic and basic solutions.
However, there are also limitations to the use of this compound in lab experiments. It is not suitable for experiments that require a very precise pH, as it has a relatively broad buffering range. Additionally, this compound may interfere with some experiments that involve metal ions, as it can form complexes with certain metals.

Future Directions

There are several future directions for research on 4-chloro-N-(2-hydroxyethyl)-3-methoxybenzenesulfonamide. One area of interest is the development of new synthesis methods that can produce this compound more efficiently or with fewer byproducts. Another area of research is the development of new applications for this compound, such as its use as a stabilizer for pharmaceuticals or as a reagent for the synthesis of new compounds.
Conclusion:
In conclusion, this compound, or this compound, is a versatile reagent that is widely used in scientific research. Its effectiveness as a buffer and stabilizer make it a valuable tool for biochemistry and molecular biology experiments. While there are limitations to its use, this compound has a wide range of applications and is likely to continue to be an important reagent in scientific research for years to come.

Synthesis Methods

The synthesis of 4-chloro-N-(2-hydroxyethyl)-3-methoxybenzenesulfonamide involves the reaction of 4-chloro-3-nitrobenzenesulfonamide with ethylene glycol in the presence of a catalyst. The resulting compound is then reduced to this compound using sodium dithionite. This method has been optimized to produce high yields of pure this compound.